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Compound of Interest

Compound Name: Alisporivir intermediate-1

Cat. No.: B612759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the stability and storage

considerations for Alisporivir intermediate-1. The information presented is based on publicly

available data from chemical suppliers and general best practices for peptide stability testing.

No specific experimental stability data for Alisporivir intermediate-1 was found in the public

domain. The experimental protocols described herein are generalized examples and should be

adapted and validated for specific laboratory conditions and regulatory requirements.

Introduction
Alisporivir (DEB025) is a non-immunosuppressive cyclophilin inhibitor that has been

investigated for its potent antiviral activity, particularly against the hepatitis C virus (HCV).

Alisporivir intermediate-1 is a key precursor in the synthesis of Alisporivir. As with any active

pharmaceutical ingredient (API) intermediate, ensuring its stability and establishing appropriate

storage conditions are critical for maintaining its purity, potency, and overall quality throughout

the drug development process. This guide provides a summary of recommended storage

conditions and outlines best practices for stability testing of peptide intermediates like

Alisporivir intermediate-1.

Recommended Storage Conditions
Based on information from various chemical suppliers, the following storage conditions are

recommended for Alisporivir intermediate-1 to ensure its stability.
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Form
Storage
Temperature

Duration
Additional
Recommendations

Powder -20°C 1 year

Sealed container,

away from moisture

and light.

-80°C 2 years

Sealed container,

away from moisture

and light.

In Solvent -20°C 1 month

Sealed container,

away from moisture

and light.

-80°C 6 months

Sealed container,

away from moisture

and light.

Note: These are general guidelines. It is crucial to refer to the certificate of analysis and

supplier-specific recommendations for the particular batch of Alisporivir intermediate-1 being

used.

Alisporivir Mechanism of Action: Signaling Pathway
Alisporivir exerts its antiviral effect by targeting a host protein, cyclophilin A (CypA), which is

essential for the replication of certain viruses, including HCV. The mechanism involves the

inhibition of the peptidyl-prolyl isomerase (PPIase) activity of CypA. This disruption prevents

the proper folding and function of viral proteins, such as the HCV non-structural protein 5A

(NS5A), thereby inhibiting viral replication.
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Cyclophilin A (CypA)

NS5A

Binds and facilitates folding

HCV Replication

Essential for
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Inhibits PPIase activity
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[https://www.benchchem.com/product/b612759#alisporivir-intermediate-1-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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